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Compound of Interest |

Compound Name: trimethyl(propyl)azanium bromide
CAS No.: 2650-50-2
Cat. No.: B1346591

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for
trimethyl(propyl)azanium bromide (also known as N,N,N-trimethylpropan-1-aminium
bromide), a quaternary ammonium salt with applications in various fields of chemical research.
The following sections detail the expected and observed data from Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS),
offering insights into the structural elucidation of this compound.

Introduction to Trimethyl(propyl)azanium Bromide

Trimethyl(propyl)azanium bromide is a quaternary ammonium salt with the chemical formula
CeH16BrN.[1] Its structure consists of a central nitrogen atom bonded to three methyl groups
and one propyl group, carrying a permanent positive charge. This cationic nature is balanced
by a bromide counter-ion. Spectroscopic analysis is crucial for confirming the identity, purity,
and structure of such compounds. This guide delves into the key spectroscopic techniques
used for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For trimethyl(propyl)azanium bromide, both *H and 3C NMR provide
unambiguous structural information.

'H NMR Spectroscopy

The *H NMR spectrum of trimethyl(propyl)azanium bromide is expected to show four distinct
signals corresponding to the four chemically non-equivalent sets of protons. The spectrum is
typically recorded in a deuterated solvent such as deuterium oxide (Dz20) due to the salt's ionic

nature.

Expected *H NMR Data (in D20):

Chemical Shift (8)

opm (Predicted) Multiplicity Integration Assignment
~3.2-34 Triplet 2H -N-CH2-CH2-CHs
~3.0 Singlet OH -N-(CHs)3
~1.7-1.9 Sextet (or multiplet) 2H -N-CH2-CH2-CHs
~09-1.1 Triplet 3H -N-CHz2-CH2-CHs

Note: Predicted chemical shifts are based on the analysis of similar structures and general
NMR principles. A visual representation of a *H-NMR spectrum for propyl trimethylammonium
bromide in D20 can be found in the work by Marino and Kreuer.[2]

Causality Behind Experimental Choices: The choice of D20 as a solvent is critical due to the
high polarity and ionic character of quaternary ammonium salts, which have limited solubility in
many common deuterated organic solvents. The chemical shifts are influenced by the electron-
withdrawing effect of the positively charged nitrogen atom. The protons on the carbon adjacent
to the nitrogen (-N-CHz-) are the most deshielded and therefore appear at the lowest field. The
signal multiplicities (triplet, sextet, triplet) arise from the spin-spin coupling between adjacent
non-equivalent protons, following the n+1 rule. The nine protons of the three equivalent methyl
groups do not couple with other protons and thus appear as a sharp singlet.
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Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of trimethyl(propyl)azanium
bromide in 0.5-0.7 mL of deuterium oxide (D20).

¢ Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.
e Acquisition Parameters:
o Set the spectral width to cover the range of 0-10 ppm.

o Acquire a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise
ratio.

o Use a relaxation delay of at least 2 seconds.

e Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase the
spectrum and reference it to an internal standard (e.g., DSS) or the residual solvent peak.

3C NMR Spectroscopy

The 3C NMR spectrum of trimethyl(propyl)azanium bromide is expected to show four
signals, one for each unique carbon atom.

Expected 3C NMR Data (in D20):

Chemical Shift (8) ppm (Predicted) Assighment
~68 - 72 -CH2-N*-

~52 - 56 -N*+-(CH3)3
~15-19 -CH2-CH2-CHs
~10-13 -CH2-CH2-CHs

Note: Predicted chemical shifts are based on data from analogous quaternary ammonium salts.

[3]
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Interpretation: The carbon atom directly attached to the positively charged nitrogen (-CH2-N+-)

is the most deshielded and appears at the lowest field. The three equivalent methyl carbons (-

N*-(CHs)3) also experience this deshielding effect. The terminal methyl group of the propyl

chain is the most shielded and appears at the highest field.

Experimental Protocol: 13C NMR Spectroscopy

o Sample Preparation: Prepare a more concentrated sample than for *H NMR, typically 20-50

mg in 0.5-0.7 mL of D20.

e Instrumentation: Use a 100 MHz (or higher) NMR spectrometer.

e Acquisition Parameters:

o Employ a proton-decoupled pulse sequence.

o Set the spectral width to cover the range of 0-200 ppm.

o Alonger acquisition time and a higher number of scans are required compared to *H NMR

due to the lower natural abundance of 13C.

e Processing: Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Expected IR Absorption Bands:

Wavenumber (cm~—2) Intensity Vibration

~2960 - 2850 Medium to Strong C-H stretching (aliphatic)
~1480 - 1460 Medium C-H bending (asymmetric)
~1400 - 1380 Medium C-H bending (symmetric)
~970 - 910 Medium to Strong C-N stretching
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Note: The presence of characteristic C-H stretching and bending vibrations confirms the
aliphatic nature of the cation. The C-N stretching vibration is a key indicator of the quaternary
ammonium group.[4]

Interpretation: The strong absorptions in the 2850-2960 cm~1 region are characteristic of the C-
H stretching vibrations of the methyl and methylene groups. The bands in the 1380-1480 cm~!
range correspond to the bending vibrations of these C-H bonds. A key feature for quaternary
ammonium salts is the C-N stretching vibration, which is expected in the fingerprint region.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet)

o Sample Preparation: Grind a small amount (1-2 mg) of dry trimethyl(propyl)azanium
bromide with approximately 100-200 mg of dry potassium bromide (KBr) using an agate
mortar and pestle until a fine, homogeneous powder is obtained.

o Pellet Formation: Place the powder in a pellet press and apply pressure to form a
transparent or translucent pellet.

o Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and
acquire the spectrum, typically in the range of 4000-400 cm™1,

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing
for the determination of the molecular weight and fragmentation pattern of a molecule. For ionic
compounds like trimethyl(propyl)azanium bromide, soft ionization techniques such as
Electrospray lonization (ESI) are typically used.

Expected Mass Spectrometry Data:

m/z (Predicted) lon

102.13 [CeH1eN]* (cation)

Note: The molecular weight of the trimethyl(propyl)azanium cation is 102.13 Da.[1]
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Fragmentation Pathways: Quaternary ammonium salts are known to undergo characteristic
fragmentation reactions in the gas phase, primarily through Hofmann elimination.[5][6] This
process involves the abstraction of a proton from a carbon adjacent to the nitrogen, leading to
the formation of an alkene and a tertiary amine.

Proposed Fragmentation of Trimethyl(propyl)azanium Cation:

CsHe (propene)
(Neutral Loss)

[N(CH3)3H]*
m/z = 60.08

Click to download full resolution via product page

Hofmann Elimination

[CeH1eN]*
m/z = 102.13

Caption: Proposed fragmentation pathway for the trimethyl(propyl)azanium cation.
Experimental Protocol: ESI-Mass Spectrometry

o Sample Preparation: Prepare a dilute solution of trimethyl(propyl)azanium bromide (e.g.,
10-100 uM) in a suitable solvent such as methanol or a methanol/water mixture.

 Instrumentation: Use a mass spectrometer equipped with an Electrospray lonization (ESI)

source.

o Data Acquisition:

o

Operate the ESI source in positive ion mode.

o

Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 puL/min).

o

Acquire the mass spectrum over an appropriate m/z range (e.g., 50-200).

[¢]

For fragmentation studies, perform tandem mass spectrometry (MS/MS) by selecting the
parent ion (m/z 102.13) and subjecting it to collision-induced dissociation (CID).

Conclusion
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The spectroscopic data presented in this guide provide a comprehensive fingerprint for the

structural confirmation of trimethyl(propyl)azanium bromide. *H and 13C NMR spectroscopy

elucidate the carbon-hydrogen framework, IR spectroscopy confirms the presence of key

functional groups, and mass spectrometry verifies the molecular mass and provides insights

into fragmentation behavior. The combination of these techniques offers a robust analytical

workflow for researchers and professionals working with this and similar quaternary ammonium

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1346591?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

